Cas no 64988-69-8 (5-(chloromethyl)-3-ethyl-1,2-oxazole)

5-(chloromethyl)-3-ethyl-1,2-oxazole structure
64988-69-8 structure
Product Name:5-(chloromethyl)-3-ethyl-1,2-oxazole
CAS No:64988-69-8
MF:C6H8ClNO
MW:145.586820602417
MDL:MFCD09859326
CID:1087272
PubChem ID:12364600
Update Time:2025-04-20

5-(chloromethyl)-3-ethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Chloromethyl)-3-ethylisoxazole
    • isoxazole, 5-(chloromethyl)-3-ethyl-
    • 5-(chloromethyl)-3-ethyl-1,2-oxazole
    • 5-chloromethyl-3-ethyl-isoxazole
    • SCHEMBL2038427
    • XIKYUFRCSIWOSF-UHFFFAOYSA-N
    • EN300-231987
    • 5-chloromethyl-3-ethylisoxazole
    • ALBB-009861
    • MFCD09859326
    • 64988-69-8
    • STK353053
    • AKOS005168894
    • LS-03297
    • F9994-0693
    • DTXSID00494364
    • MDL: MFCD09859326
    • Inchi: 1S/C6H8ClNO/c1-2-5-3-6(4-7)9-8-5/h3H,2,4H2,1H3
    • InChI Key: XIKYUFRCSIWOSF-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(CC)=NO1

Computed Properties

  • Exact Mass: 145.02954
  • Monoisotopic Mass: 145.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

5-(chloromethyl)-3-ethyl-1,2-oxazole Security Information

  • HazardClass:IRRITANT

5-(chloromethyl)-3-ethyl-1,2-oxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B424093-50mg
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$ 70.00 2022-06-07
TRC
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$ 95.00 2022-06-07
TRC
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$ 365.00 2022-06-07
Chemenu
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abcr
AB266889-250 mg
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€204.20 2023-07-20
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AB266889-500 mg
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€264.80 2022-03-25
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AB266889-1 g
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AB266889-10 g
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